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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide), is a high-performance, non-discoloring, sterically hindered
phenolic antioxidant.[1][2] It is widely utilized as a primary stabilizer in a variety of organic
substrates, with exceptional efficacy in polyamides, where it protects against thermal and
oxidative degradation.[3][4][5] This guide provides a comprehensive overview of its technical
specifications, mechanism of action, experimental evaluation protocols, and potential
considerations for its use in research and development, including a perspective for drug
development professionals.

Chemical Identity and Physicochemical Properties

Antioxidant 1098 is also known by several synonyms, including Irganox 1098.[2] Its
fundamental properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide)

CAS Number

23128-74-7

Molecular Formula

Cao0He4N204][6]

Molecular Weight 636.96 g/mol [6]

InChl Key OKOBUGCCXMIKDM-UHFFFAQYSA-N[6]
CC(C)

SMILES (C)clec(CCC(=0O)NCCCCCCNC(=0)CCc2cc(C(

C)(C)C)c(0)c(C(C)(C)C)c2)ce(C(C)(C)C)clO

Table 2: Physicochemical Properties

Property Value
Appearance White to off-white powder or granules
Melting Point 156-161 °C
Boiling Point ~774 °C (predicted)
Density ~1.04 g/cm?3
Solubility ( g/100g at 20°C)
Acetone 2
Chloroform 6
Methanol 6
Water <0.01
Hexane <0.01
Ash Content <0.1%[7]
Volatiles < 0.3%[7]
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Mechanism of Action: Free Radical Scavenging

As a sterically hindered phenolic antioxidant, the primary function of Antioxidant 1098 is to
interrupt the auto-oxidation cycle of organic materials. This cycle is a free-radical chain reaction
initiated by heat, light, or mechanical stress. Antioxidant 1098 donates a hydrogen atom from
its phenolic hydroxyl groups to reactive radicals (Re, RO¢, ROOs¢), thereby neutralizing them
and preventing further propagation of the degradation chain. The bulky tert-butyl groups ortho
to the hydroxyl group provide steric hindrance, which stabilizes the resulting antioxidant radical
and prevents it from initiating new oxidation chains.
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Antioxidant 1098 Donates He Stable Antioxidant Radical
(Ar-OH) (Ar-0%)

Oxygen (02)

Stress Organic Material
(Heat, Light, Shear) (e.g., Polyamide) Free Radical (R)

Degradation Products
(Chain Scission, Crosslinking)

Peroxy Radical (ROO%)

Chain Propagation

* B from AD1098 jzed Molecule (ROOH)
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Standard Preparation Sample Preparation
Weigh Pure AO1098 Weigh Polymer Sample

Y Y
Dissolve in Solvent Solvent Extraction

Y Y

Prepare Calibration Standards Filter Extract
HPLC Analysis
Y Y
Inject Standards Inject Sample
Quantification
Y
Generate Calibration Curve > Determine Peak Area
A4

AN Y3

Calculate Concentration

Y

Calculate % in Polymer
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Prepare Polymer Sample (5-10 mg)

!

Place in DSC Sample Pan

!

Heat to Isothermal Temp
under Nitrogen

!

Switch Gas to Oxygen

!

Record Heat Flow vs. Time

!

Determine OIT from Exotherm Onset

Antioxidant 1098

Biocompatibility & Toxicity Studies

ADME Profiling

Efficacy in Disease Models

Formulation in Drug Delivery Systems

Potential Therapeutic Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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